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Compound of Interest

Compound Name: Tetradec-9-en-1-ol

Cat. No.: B13863712

Get Quote

Compound: (Z)-9-Tetradecen-1-ol (Z9-14:OH) CAS No: 35153-15-2 Primary Function: Sex

Pheromone Component / Mating Disruptant Target Orders: Lepidoptera (Pyralidae, Noctuidae)

Executive Summary & Mechanism of Action
Tetradec-9-en-1-ol is a monounsaturated fatty alcohol acting as a volatile signal in the

chemical communication channels of moths. Its application in Integrated Pest Management

(IPM) relies on two distinct mechanisms depending on the concentration and deployment

method:

Monitoring (Low Dose): Mimics the "calling" female to attract males to a sticky trap. This

provides data on pest phenology, density, and bio-fix points for insecticide timing.

Mating Disruption (High Dose): Saturates the field environment with synthetic pheromone.

This masks natural female plumes (camouflage) or causes sensory adaptation in males,

preventing copulation and subsequent larval infestation.
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Isomeric Purity: The biological activity is highly stereospecific. The (Z)-isomer is generally

bioactive; significant contamination with the (E)-isomer can inhibit attraction in species like

Mamestra configurata.

Stability: As an alcohol, Z9-14:OH is susceptible to oxidation to its corresponding aldehyde

or esterification. Field dispensers must contain antioxidants (e.g., BHT) or be formulated in

UV-shielded matrices.

Target Pest Profile & Blend Ratios
Unlike broad-spectrum pesticides, pheromones are species-specific.[1] The efficacy of Z9-

14:OH depends on the precise blend ratio.

Target Pest Common Name Role of Z9-14:OH
Blend Composition
(Typical)

Hypsipyla robusta
Mahogany Shoot

Borer
Major Component

Z9-14:OH (Major) +

Z9-14:Ac (Minor)

Mamestra configurata Bertha Armyworm Synergist
Z11-16:Ac (95%) +

Z9-14:OH (5%)

Athetis hospes Pale Mottled Willow Primary Attractant Z9-14:OH (100%)

Spodoptera frugiperda Fall Armyworm Modulator/Inhibitor

Note: High purity Z9-

14:Ac is primary. >2%

Z9-14:OH can inhibit

catch.

Protocol A: Formulation of Monitoring Lures
Objective: Create standardized rubber septa lures for field surveillance. Scope: Laboratory

preparation of 100 lures.

Materials
Active Ingredient (AI): (Z)-9-Tetradecen-1-ol (>95% isomeric purity).

Solvent: n-Hexane (HPLC Grade).
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Carrier: Red Rubber Septa (11 mm standard sleeve).

Antioxidant: Butylated hydroxytoluene (BHT).

Step-by-Step Workflow
Pre-Cleaning:

Soxhlet extract rubber septa with Methylene Chloride for 12 hours to remove processing

oils.

Air dry in a fume hood for 24 hours.

Stock Solution Preparation:

Dissolve 100 mg of Z9-14:OH in 100 mL of Hexane (Concentration: 1 mg/mL).

Add BHT at 1% of the AI mass (1 mg).

Loading (Impregnation):

Target Load: 200 µg per septum (Standard for Noctuidae).

Pipette 200 µL of Stock Solution into the cup of each septum.

Critical Step: Do not dip. Apply to the interior cup to ensure uniform absorption rates.

Curing:

Allow solvent to evaporate at room temperature (22°C) in a fume hood for 4 hours.

Storage:

Wrap lures in aluminum foil (gas-tight) and store at -20°C.

Shelf Life: 2 years frozen; 4-6 weeks in the field.

Protocol B: Field Deployment (Surveillance)

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13863712?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Objective: Establish a monitoring network to determine the "Bio-Fix" date (first sustained

catch).

Experimental Design
Trap Type: Delta Trap (Sticky liner).

Trap Density: 1 trap per 2 hectares (minimum 3 traps per farm for triangulation).

Height: Crop canopy level (0.5m – 1.5m depending on crop stage).

Deployment Steps
Placement: Hang traps perpendicular to the prevailing wind direction to maximize plume

dispersal.

Lure Handling: Use forceps. Never touch lures with bare hands (skin oils/lotions contaminate

the signal).

Data Collection:

Check traps every 3-5 days.

Count and remove moths to prevent saturation.

Replace liners if dust/scales reduce stickiness.

Replace lures every 4 weeks.

Data Interpretation (Thresholds)
Zero Catch: No immediate risk.

Sustained Catch (>5 moths/trap/week): Initiate larval scouting.

Peak Flight: Egg laying is imminent. Apply ovicides or larvicides within 3-5 days.

Protocol C: Mating Disruption (Efficacy Evaluation)
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Objective: Verify the efficacy of a Z9-14:OH mating disruption formulation (e.g., aerosol puffer

or hand-applied dispenser).

Metric: Trap Shutdown (%)
The gold standard for validating Mating Disruption (MD) is the inability of monitoring traps to

catch males in the treated area (because males cannot find the trap plume amidst the

background noise).

C = Mean catch in Control Plot (Untreated).

T = Mean catch in Treated Plot (MD applied).

Field Trial Layout
Plot Size: Minimum 2 hectares per treatment (to minimize edge effects/immigration).

Buffer Zone: 100 meters between Control and Treated plots.

Dispenser Rate:

Passive Dispensers: 500–1000 units/ha.

Release Rate Target: 10–20 mg/ha/day (Species dependent).

Visualization: IPM Decision Logic
The following diagram illustrates the decision-making process using Z9-14:OH monitoring data.
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Figure 1: Decision support system for Lepidopteran control using Z9-14:OH monitoring.
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Issue Probable Cause Corrective Action

Low Trap Catch (Known

Infestation)

1. Lure degradation

(oxidation).2. Wrong Isomer

ratio.3. Trap placed too

high/low.

1. Replace lures; ensure cold

storage.2. Verify CoA for (Z)

purity >95%.3. Adjust trap to

canopy height.[2]

High By-Catch (Non-Target)
1. Lure contamination.2.

Generic blend overlap.

1. Use clean forceps.2. Refine

blend (add minor components

to increase specificity).

Rapid Lure Depletion
1. High ambient temperature.2.

Septa rubber quality poor.

1. Use grey halobutyl septa

(slower release).2. Increase

loading dose to 500 µg.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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